Cas no 1805887-99-3 (3-(3-Methoxy-3-oxopropyl)-4-(trifluoromethoxy)mandelic acid)

• Product Name: 3-(3-Methoxy-3-oxopropyl)-4-(trifluoromethoxy)mandelic acid
• CAS No: 1805887-99-3
• MF: C₁₃H₁₃F₃O₆
• MW: 322.233935117722
• CID: 4939887
• Update Time: 2025-10-28

3-(3-Methoxy-3-oxopropyl)-4-(trifluoromethoxy)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Methoxy-3-oxopropyl)-4-(trifluoromethoxy)mandelic acid

• Inchi： 1S/C13H13F3O6/c1-21-10(17)5-3-7-6-8(11(18)12(19)20)2-4-9(7)22-13(14,15)16/h2,4,6,11,18H,3,5H2,1H3,(H,19,20)
• InChI Key： LRNJRWGPKLHEOA-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=C(C(C(=O)O)O)C=C1CCC(=O)OC)(F)F

Computed Properties

• Exact Mass: 322.06642262 g/mol
• Monoisotopic Mass: 322.06642262 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 93.1
• Molecular Weight: 322.23

Additional information on 3-(3-Methoxy-3-oxopropyl)-4-(trifluoromethoxy)mandelic acid

Professional Introduction to Compound with CAS No. 1805887-99-3 and Product Name: 3-(3-Methoxy-3-oxopropyl)-4-(trifluoromethoxy)mandelic Acid

The compound identified by the CAS number 1805887-99-3 and the product name 3-(3-Methoxy-3-oxopropyl)-4-(trifluoromethoxy)mandelic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of both methoxy and trifluoromethoxy substituents in its molecular framework suggests a high degree of functional diversity, which is often leveraged in the design of bioactive molecules.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated compounds, owing to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. The trifluoromethoxy group in this compound is particularly noteworthy, as it is frequently incorporated into drug molecules to modulate their biological activity. This substitution not only increases the lipophilicity of the molecule but also contributes to its resistance against enzymatic degradation, thereby extending its half-life in biological systems.

The 3-Methoxy-3-oxopropyl moiety further enriches the structural complexity of this compound, providing a versatile scaffold for further chemical modifications. Such structural features are often exploited in the synthesis of novel therapeutic agents targeting various disease mechanisms. For instance, mandelic acid derivatives have been extensively studied for their antimicrobial and anti-inflammatory properties. The combination of these motifs in 3-(3-Methoxy-3-oxopropyl)-4-(trifluoromethoxy)mandelic acid opens up possibilities for designing molecules with enhanced therapeutic efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets with greater accuracy. Studies have indicated that the trifluoromethoxy group can interact favorably with hydrophobic pockets of enzymes and receptors, while the methoxy substituent may participate in hydrogen bonding networks. These insights are crucial for rational drug design, as they guide the optimization of lead compounds to improve their pharmacological properties.

The synthesis of 3-(3-Methoxy-3-oxopropyl)-4-(trifluoromethoxy)mandelic acid involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorination techniques, are often employed to construct the desired molecular framework efficiently. The scalability of these synthetic routes is a critical factor in determining the feasibility of large-scale production for pharmaceutical applications.

In addition to its potential as a lead compound, this molecule may serve as a valuable intermediate in the synthesis of more complex pharmaceutical agents. The presence of multiple functional groups allows for diverse derivatization strategies, enabling chemists to tailor its properties for specific therapeutic needs. For example, modifications at the methoxy and trifluoromethoxy positions could alter its solubility, bioavailability, or metabolic stability, thereby fine-tuning its pharmacokinetic profile.

The growing interest in fluorinated compounds has been further underscored by their successful incorporation into several FDA-approved drugs. These medications exhibit improved pharmacological profiles compared to their non-fluorinated counterparts, highlighting the significance of fluorine substitution in drug design. As such, compounds like 3-(3-Methoxy-3-oxopropyl)-4-(trifluoromethoxy)mandelic acid are being actively investigated for their potential therapeutic applications.

Ethical considerations and regulatory compliance play a pivotal role in the development and commercialization of new pharmaceutical agents. The synthesis and use of this compound must adhere to stringent safety guidelines to ensure that it does not pose any undue risks to human health or the environment. Collaborative efforts between chemists, biologists, and regulatory experts are essential to navigate these challenges effectively.

Future research directions may focus on exploring novel derivatives of this compound to expand its therapeutic potential. By leveraging cutting-edge technologies such as CRISPR-Cas9 gene editing and high-throughput screening assays, researchers can accelerate the discovery process and identify new applications for this molecule. The integration of artificial intelligence (AI) into drug discovery pipelines is also expected to play a transformative role in optimizing lead compounds like 3-(3-Methoxy-3-oxopropyl)-4-(trifluoromethoxy)mandelic acid.

In conclusion, 3-(3-Methoxy-3-oxopropyl)-4-(trifluoromethoxy)mandelic acid, identified by CAS No. 1805887-99-3, represents a promising candidate in pharmaceutical chemistry with significant potential for therapeutic applications. Its unique structural features, particularly the presence of methoxy and trifluoromethoxy substituents, make it an attractive scaffold for drug design. As research continues to uncover new insights into its biological activity and synthetic pathways, this compound is poised to make meaningful contributions to modern medicine.